![molecular formula C13H12O B1270044 4'-Methyl[1,1'-Biphenyl]-4-Ol CAS No. 26191-64-0](/img/structure/B1270044.png)
4'-Methyl[1,1'-Biphenyl]-4-Ol
Overview
Description
4-Methyl[1,1'-Biphenyl]-4-Ol (4-MBO) is a synthetic organic compound belonging to the class of compounds known as biphenyls. It has been used in a variety of scientific research applications, including drug development, biochemistry, and physiology. This article will provide an overview of 4-MBO, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and a list of future directions.
Scientific Research Applications
Antibacterial Applications
4'-Methyl[1,1'-Biphenyl]-4-Ol and its derivatives have demonstrated antibacterial properties. For instance, biphenyl compounds isolated from Rhynchosia suaveolens showed significant antibacterial activity (Khan & Shoeb, 1984). This indicates the potential of these compounds in developing new antibacterial agents.
Antimalarial Activity
Research on related biphenyl compounds has shown promising results in the field of antimalarial drug development. A study synthesized a series of biphenyl-2-ols demonstrating significant antimalarial potency, encouraging clinical trials (Werbel et al., 1986).
Catalysis in Chemical Synthesis
Biphenyl-2-ols, closely related to this compound, are used in regioselective arylation reactions with aryl halides under palladium catalysis. This process is crucial in producing various organic compounds (Satoh et al., 1998).
Electrochemical Applications
Compounds like this compound are used in electrochemical studies, such as investigating the electronic properties of tetra(aryl)benzidenes. These studies are significant for developing new materials with specific electronic features (Low et al., 2004).
Liquid Crystalline Phases
Derivatives of this compound form thermotropic and lyotropic smectic and columnar liquid crystalline phases. This property is essential for the development of new types of liquid crystal materials (Kölbel et al., 1998).
Synthesis and Pharmacological Analysis
Compounds similar to this compound have been designed, synthesized, and analyzed for various pharmacological properties, including anti-inflammatory and antifungal activities (Kamble et al., 2017).
Spectroscopic Analysis and Optical Properties
The synthesis and spectroscopic analysis of derivatives of biphenyl compounds contribute to understanding their optical properties, which is valuable in material science research (Praveenkumar et al., 2021).
OLED Applications
Specific derivatives of biphenyl, similar to this compound, are used as emitting materials in organic light-emitting diodes (OLEDs), highlighting their significance in the field of optoelectronics (T. et al., 2001).
Corrosion Inhibition in Industry
Biphenyl derivatives have been explored for their potential application in corrosion inhibition, an essential process in the petroleum industry (Singh et al., 2020).
Synthesis of Organic Ligands
Biphenyl compounds are valuable organic ligands for the preparation of metal-organic frameworks, playing a crucial role in materials chemistry (Ardeleanu et al., 2018).
High-Triplet State Energy Materials
Novel biphenyl derivatives have been synthesized for use in blue organic light-emitting diodes, demonstrating their potential in advanced electronic applications (Gantenbein et al., 2015).
Liquid Crystalline Polysiloxanes
Ferroelectric side chain liquid crystalline polysiloxanes based on biphenyl benzoate mesogenic groups have been developed, showcasing applications in advanced polymer research (Hsiue & Chen, 1995).
Properties
IUPAC Name |
4-(4-methylphenyl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12O/c1-10-2-4-11(5-3-10)12-6-8-13(14)9-7-12/h2-9,14H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDZACMDGXVXOOH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00362559 | |
Record name | 4'-Methyl[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00362559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
26191-64-0 | |
Record name | 4′-Methyl[1,1′-biphenyl]-4-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26191-64-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4'-Methyl[1,1'-biphenyl]-4-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00362559 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does the structure of 4'-Methyl[1,1'-biphenyl]-4-ol influence its interaction with the CYP101B1 enzyme?
A: The research demonstrates that CYP101B1 exhibits regioselectivity in its oxidation of this compound. The enzyme primarily targets the methyl group attached to the biphenyl structure, resulting in the formation of 4′-(4-methylphenyl)phenol as the major product (70%). This selectivity suggests that the enzyme's active site has a specific affinity for the methyl C–H bonds in this particular substrate. []
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